Cas no 5796-17-8 ((2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid
• CAS No: 5796-17-8
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD00063061
• CID: 374581
• PubChem ID: 24894286
• Update Time: 2025-05-22

(2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(3,4-dihydroxyphenyl)propanoic acid
• 3,4-Dihydroxy-D-phenylalanine
• (2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid
• D-DOPA
• D-Tyrosine, 3-hydroxy-
• 3-(3,4-Dihydroxyphenyl)-D-alanine
• D-3-Hydroxytyrosine
• D-3-(3,4-Dihydroxyphenyl) alanine
• D-Tyrosine,3-hydroxy
• D-3,4-Dihydroxyphenylalanine
• beta-(3,4-Dihydroxy)-D-phenylalanine
• D-3-(3,4-Dihydroxyphenyl)alanine
• AKOS016843249
• 3,4-Dihydroxy-D-phenylalanine, powder, >=95%
• NCGC00093869-02
• SCHEMBL342665
• NSC 118368
• Dopa, D-
• A869552
• AMY22155
• MFCD00063061
• F21483
• 3- hydroxy D- Tyrosine
• EINECS 227-343-0
• NSC-118368
• (+)-3-(3,4-Dihydroxyphenyl)alanine
• 3,4-Dihydroxy-D-phenylanline
• (2R)-2-ammonio-3-(3,4-dihydroxyphenyl)propanoate
• NCGC00016270-05
• NCGC00093869-03
• Z1255419382
• Alanine, 3- (3,4-dihydroxyphenyl)-, D-
• Q3738328
• UNII-8T862R29FY
• Dopa
• DTXSID70206673
• AS-57337
• CS-0148039
• Alanine, 3-(3,4-dihydroxyphenyl)-, D-
• Dopa D-form
• CHEMBL211670
• (+)-3,4-Dihydroxyphenylalanine
• 3-Hydroxy-D-tyrosine
• NCGC00093869-01
• 8T862R29FY
• NCGC00016270-03
• 5796-17-8
• NS00082198
• BDBM500011
• US11021454, Compound D-dopa
• LEVODOPA IMPURITY D [EP IMPURITY]
• CHEBI:49169
• DOPA D-FORM [MI]
• NCGC00016270-02
• WTDRDQBEARUVNC-ZCFIWIBFSA-N
• dihydroxyphenylalanine

• MDL： MFCD00063061
• Inchi： 1S/C9H11NO4/c10-6(9(13)14)3-5-1-2-7(11)8(12)4-5/h1-2,4,6,11-12H,3,10H2,(H,13,14)/t6-/m1/s1
• InChI Key： WTDRDQBEARUVNC-ZCFIWIBFSA-N
• SMILES： OC1=C(C=CC(=C1)C[C@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: nothing
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: White to yellowish brown powder
• Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 276-278 °C (lit.)
• Boiling Point: 448.4 °C at 760 mmHg
• Flash Point: 225 °C
• Refractive Index: 1.654
• Solubility: Soluble (245 g/l) (25 º C),
• PSA: 103.78000
• LogP: 0.75250
• Merck: 13,3454
• Specific Rotation: D11 +13.0° (c = 5.27 in 1N HCl)

(2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10-23
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tyrosine and derivatives

Additional information on (2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid

Comprehensive Overview of (2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid (CAS No. 5796-17-8)

(2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid, also known by its CAS registry number 5796-17-8, is a naturally occurring amino acid derivative with significant biochemical and pharmacological relevance. This compound belongs to the class of catechol-containing amino acids, characterized by the presence of a 3,4-dihydroxyphenyl (catechol) group attached to the propanoic acid backbone. Its unique structural features make it a subject of interest in various fields, including neurochemistry, antioxidant research, and natural product synthesis.

The compound's chiral center at the 2-position gives rise to its (2R)-stereochemistry, which is crucial for its biological activity. This stereospecificity often influences its interactions with enzymes and receptors in biological systems. Researchers have focused on this molecule due to its structural similarity to L-DOPA (levodopa), a well-known precursor to neurotransmitters like dopamine, making it a potential candidate for studying neurological pathways and neurodegenerative conditions.

In recent years, there has been growing interest in natural antioxidants and plant-derived bioactive compounds, driven by consumer demand for sustainable health solutions. The catechol moiety in (2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid contributes to its redox-active properties, making it a potential radical scavenger. This aligns with current trends in oxidative stress research and the search for novel nutraceutical ingredients that could support cellular health.

From a synthetic chemistry perspective, this compound serves as a valuable chiral building block for the preparation of more complex molecules. Its amino acid functionality allows for incorporation into peptides or bioconjugates, while the dihydroxyphenyl group provides sites for further chemical modification. These features have made it particularly interesting for medicinal chemistry applications where researchers are exploring targeted drug design approaches.

The analytical characterization of 5796-17-8 typically involves techniques such as HPLC for purity assessment, chiral separation methods to confirm its stereochemical integrity, and mass spectrometry for structural confirmation. Recent advances in analytical instrumentation have improved the ability to study such compounds at trace levels, supporting research into their bioavailability and metabolic fate in biological systems.

In the context of green chemistry initiatives, there is increasing attention on developing biocatalytic routes for the production of chiral amino acids like (2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid. This aligns with industry trends toward sustainable manufacturing processes that reduce environmental impact while maintaining high stereochemical purity. Such approaches often utilize enzymatic resolution or whole-cell biotransformation strategies.

The compound's potential applications extend to cosmeceutical formulations, where its antioxidant properties may contribute to skin protection against environmental stressors. This connects with current consumer interest in science-backed skincare ingredients that offer multiple benefits beyond basic moisturization. Research into its topical absorption and formulation stability represents an active area of investigation.

From a regulatory standpoint, 5796-17-8 is generally regarded as safe for research purposes when handled appropriately. Its status as a naturally occurring substance in certain plants contributes to its favorable safety profile, though comprehensive toxicological assessments are still recommended for any potential commercial applications. This cautious approach reflects current best practices in ingredient safety evaluation across multiple industries.

Future research directions for this compound may explore its potential in personalized nutrition applications, given the growing interest in precision health approaches. The intersection of amino acid metabolism with individual genetic variations presents opportunities for developing targeted nutritional interventions that could benefit from molecules like (2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid.

In summary, (2R)-2-amino-3-(3,4-dihydroxyphenyl)propanoic acid (CAS 5796-17-8) represents a multifaceted compound with diverse scientific and commercial potential. Its unique combination of amino acid and catechol functionalities, coupled with its chiral nature, make it a valuable subject for ongoing research across multiple disciplines, from pharmaceutical development to functional food ingredients.